Cas no 1934920-50-9 (3-(3-bromo-4-methylphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(3-bromo-4-methylphenyl)-1,1-difluoropropan-2-amine
• CAS No: 1934920-50-9
• MF: C₁₀H₁₂BrF₂N
• MW: 264.109788894653
• CID: 6196924
• PubChem ID: 130712506
• Update Time: 2025-10-25

3-(3-bromo-4-methylphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methylphenyl)-1,1-difluoropropan-2-amine
• 1934920-50-9
• EN300-1953160

• Inchi： 1S/C10H12BrF2N/c1-6-2-3-7(4-8(6)11)5-9(14)10(12)13/h2-4,9-10H,5,14H2,1H3
• InChI Key： QUVQZKLVCWQLHR-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)CC(C(F)F)N

Computed Properties

• Exact Mass: 263.01212g/mol
• Monoisotopic Mass: 263.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-bromo-4-methylphenyl)-1,1-difluoropropan-2-amine

3-(3-Bromo-4-methylphenyl)-1,1-difluoropropan-2-amine (CAS No. 1934920-50-9): A Comprehensive Overview

3-(3-Bromo-4-methylphenyl)-1,1-difluoropropan-2-amine (CAS No. 1934920-50-9) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This brominated difluoroamine derivative has garnered attention due to its unique structural features, which combine a 3-bromo-4-methylphenyl moiety with a 1,1-difluoropropan-2-amine group. The presence of both bromine and fluorine atoms in its structure makes it particularly interesting for drug discovery, as these halogens often enhance biological activity and metabolic stability.

The compound's molecular formula is C₁₀H₁₂BrF₂N, with a molecular weight of 264.11 g/mol. Its structural complexity and the strategic placement of halogen atoms make 3-(3-bromo-4-methylphenyl)-1,1-difluoropropan-2-amine a valuable intermediate in medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other targeted therapies, especially in the context of cancer research and neurological disorders.

Recent trends in pharmaceutical development have highlighted the importance of fluorinated compounds, with fluorine-containing drugs representing about 20-30% of all newly approved medications. This has significantly increased the demand for compounds like 3-(3-bromo-4-methylphenyl)-1,1-difluoropropan-2-amine, as the difluoroamine group can improve a drug's pharmacokinetic properties, including membrane permeability and metabolic stability. The bromine atom, on the other hand, offers opportunities for further functionalization through cross-coupling reactions, making this compound versatile for structure-activity relationship studies.

In agrochemical applications, 3-(3-bromo-4-methylphenyl)-1,1-difluoropropan-2-amine shows promise as a potential intermediate for novel pesticides and herbicides. The combination of bromine and fluorine atoms can lead to compounds with improved pest resistance profiles and environmental persistence. With growing concerns about food security and sustainable agriculture, research into such advanced intermediates has become increasingly important.

The synthesis of 3-(3-bromo-4-methylphenyl)-1,1-difluoropropan-2-amine typically involves multi-step organic transformations, starting from commercially available 3-bromo-4-methylbenzaldehyde. Key steps often include reductive amination followed by fluorination procedures. The compound's purity is crucial for research applications, with most suppliers offering it at ≥95% purity by HPLC analysis. Proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain stability.

Analytical characterization of CAS 1934920-50-9 includes standard techniques such as NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and HPLC analysis. The compound typically shows good solubility in common organic solvents like DMSO, methanol, and dichloromethane, but limited solubility in water. These properties make it suitable for various organic synthesis applications while requiring appropriate handling in laboratory settings.

From a regulatory perspective, 3-(3-bromo-4-methylphenyl)-1,1-difluoropropan-2-amine is currently classified as a research chemical with no known commercial drug applications. However, its structural features align with several emerging trends in drug discovery, including the development of fluorinated CNS-active compounds and targeted protein degraders. The pharmaceutical industry's growing interest in these areas suggests potential future applications for this compound.

The market for specialized intermediates like 3-(3-bromo-4-methylphenyl)-1,1-difluoropropan-2-amine has been expanding steadily, driven by increased R&D investment in both pharmaceutical and agrochemical sectors. Current research focuses on exploring its potential in creating novel selective serotonin reuptake inhibitors (SSRIs) analogs and G-protein coupled receptor (GPCR) modulators. These applications are particularly relevant given the ongoing mental health crisis and the need for more effective neurological treatments.

Environmental and safety considerations for CAS 1934920-50-9 follow standard laboratory chemical protocols. While comprehensive toxicological data may be limited due to its status as a research chemical, appropriate precautions including the use of personal protective equipment and proper ventilation are recommended when handling this compound. Its environmental fate and biodegradation characteristics remain areas of active investigation.

Future research directions for 3-(3-bromo-4-methylphenyl)-1,1-difluoropropan-2-amine may include exploring its use in proteolysis targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. The compound's ability to serve as a linker or functional group donor in these bifunctional molecules could open new therapeutic possibilities. Additionally, its potential in developing next-generation antimicrobial agents is being investigated, particularly in light of increasing antibiotic resistance concerns.

For researchers interested in fluorinated building blocks or brominated aromatic amines, 3-(3-bromo-4-methylphenyl)-1,1-difluoropropan-2-amine represents an intriguing option. Its dual functionality allows for diverse chemical modifications, making it valuable for combinatorial chemistry and high-throughput screening approaches. The compound's relatively stable nature under standard laboratory conditions further enhances its utility as a research tool.

In conclusion, 3-(3-Bromo-4-methylphenyl)-1,1-difluoropropan-2-amine (CAS No. 1934920-50-9) stands as a promising chemical entity with multiple potential applications in life sciences research. Its unique combination of bromine and fluorine substituents on an aromatic amine scaffold offers numerous possibilities for drug discovery and development. As research into fluorinated compounds continues to expand, this specialized intermediate is likely to play an increasingly important role in the development of novel therapeutic agents and agrochemicals.